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  4. (2S)-2-Azaniumyl-3-[4-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]propanoate
(2S)-2-Azaniumyl-3-[4-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]propanoate (2S)-2-Azaniumyl-3-[4-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]propanoate 4-(3-methylbut-2-enyl)-L-tryptophan zwitterion is an amino acid zwitterion arising from transfer of a proton from the carboxy to the amino group of 4-(3-methylbut-2-enyl)-L-tryptophan; major species at pH 7.3. It is a tautomer of a 4-(3-methylbut-2-enyl)-L-tryptophan.
Brand Name: Vulcanchem
CAS No.: 29702-35-0
VCID: VC0110797
InChI: InChI=1S/C16H20N2O2/c1-10(2)6-7-11-4-3-5-14-15(11)12(9-18-14)8-13(17)16(19)20/h3-6,9,13,18H,7-8,17H2,1-2H3,(H,19,20)/t13-/m0/s1
SMILES: CC(=CCC1=C2C(=CC=C1)NC=C2CC(C(=O)O)N)C
Molecular Formula: C16H20N2O2
Molecular Weight: 272.34 g/mol

(2S)-2-Azaniumyl-3-[4-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]propanoate

CAS No.: 29702-35-0

Reference Standards

VCID: VC0110797

Molecular Formula: C16H20N2O2

Molecular Weight: 272.34 g/mol

(2S)-2-Azaniumyl-3-[4-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]propanoate - 29702-35-0

CAS No. 29702-35-0
Product Name (2S)-2-Azaniumyl-3-[4-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]propanoate
Molecular Formula C16H20N2O2
Molecular Weight 272.34 g/mol
IUPAC Name (2S)-2-amino-3-[4-(3-methylbut-2-enyl)-1H-indol-3-yl]propanoic acid
Standard InChI InChI=1S/C16H20N2O2/c1-10(2)6-7-11-4-3-5-14-15(11)12(9-18-14)8-13(17)16(19)20/h3-6,9,13,18H,7-8,17H2,1-2H3,(H,19,20)/t13-/m0/s1
Standard InChIKey MZSPRSJAOSKAAT-ZDUSSCGKSA-N
Isomeric SMILES CC(=CCC1=C2C(=CC=C1)NC=C2C[C@@H](C(=O)[O-])[NH3+])C
SMILES CC(=CCC1=C2C(=CC=C1)NC=C2CC(C(=O)O)N)C
Canonical SMILES CC(=CCC1=C2C(=CC=C1)NC=C2CC(C(=O)[O-])[NH3+])C
Description 4-(3-methylbut-2-enyl)-L-tryptophan zwitterion is an amino acid zwitterion arising from transfer of a proton from the carboxy to the amino group of 4-(3-methylbut-2-enyl)-L-tryptophan; major species at pH 7.3. It is a tautomer of a 4-(3-methylbut-2-enyl)-L-tryptophan.
Synonyms 4-(3-Methyl-2-butenyl)-(L-tryptophan); L-4-(3-Methyl-2-butenyl)-tryptophan;_x000B_4-(3-Methyl-2-buten-1-yl)-L-tryptophan; 4-(3-Methyl-2-butenyl)tryptophan; 4-(γ,γ-Dimethylallyl)-L-tryptophan;
PubChem Compound 440286
Last Modified Nov 11 2021
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